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Cat. No.: B082857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cerium(III) carbonate hydrate (Ce₂(CO₃)₃·xH₂O) is a key inorganic compound of the rare

earth element cerium. This whitepaper provides an in-depth technical overview of its chemical

and physical properties, detailed experimental protocols for its synthesis, and a summary of its

significant applications, particularly as a precursor for advanced materials. The information is

presented to support research and development activities in materials science, catalysis, and

beyond.

Core Properties of Cerium(III) Carbonate Hydrate
Cerium(III) carbonate hydrate is a white or slightly yellow powder, the appearance of which

can vary with purity.[1] It is generally considered non-toxic, tasteless, and non-irritating.[2] The

compound is stable under normal conditions and is insoluble in water but soluble in dilute

mineral acids.[3][4]

Physicochemical Data
The following table summarizes the key quantitative data for cerium(III) carbonate hydrate.

Note that the degree of hydration (x) can vary, which may affect some physical properties.
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Property Value Reference(s)

CAS Number 54451-25-1 [5]

Molecular Formula Ce₂(CO₃)₃·xH₂O [5]

Molecular Weight (Anhydrous

Basis)
460.26 g/mol [5]

Appearance
White or faintly yellow

crystalline powder
[1]

Solubility in Water Insoluble [3][6]

Solubility in Acid Soluble in dilute mineral acids [3][4]

Melting Point 848°C (Decomposes) [1]

Safety and Handling
Cerium(III) carbonate hydrate is classified as a skin and eye irritant and may cause respiratory

irritation.[6][7] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a dust mask, should be worn when handling the powder.[5] It should be stored in

a cool, dry, well-ventilated place in a tightly sealed container.[8]

Experimental Protocols
Detailed methodologies for the synthesis of cerium(III) carbonate hydrate are crucial for

obtaining materials with desired properties. Below are protocols for its preparation via

precipitation and a non-aqueous room-temperature method.

Synthesis by Aqueous Precipitation
This method involves the reaction of a soluble cerium(III) salt with a carbonate source in an

aqueous solution to precipitate cerium(III) carbonate hydrate.

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)
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Potassium carbonate (K₂CO₃)

Distilled water

Procedure:

Prepare a 0.02 M solution of Ce(NO₃)₃·6H₂O: Dissolve 2.17 g of cerium(III) nitrate

hexahydrate in 250 mL of distilled water.

Prepare a 0.03 M solution of K₂CO₃: Dissolve 1.036 g of potassium carbonate in 250 mL of

distilled water.

Precipitation: In a beaker containing 100 mL of well-stirred distilled water, add the cerium

nitrate and potassium carbonate solutions dropwise. It is important to maintain a constant pH

of 6 during the precipitation process.

Washing: Collect the resulting white precipitate by filtration. Wash the precipitate repeatedly

with distilled water until the filtrate is neutral.

Drying: Dry the washed precipitate at 60°C for 12 hours in air.

A visual representation of this experimental workflow is provided below.
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Caption: Aqueous Precipitation Synthesis of Cerium(III) Carbonate Hydrate.

Room-Temperature Synthesis in a Non-Aqueous Solvent
This facile method avoids heating and uses an organic solvent.[9]

Materials:
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Cerium(III) nitrate hexahydrate

1,1'-Carbonyldiimidazole (CDI)

Acetone

Deionized water

Procedure:

Prepare Precursor Solutions:

Dissolve 1 mmol of cerium(III) nitrate hexahydrate in 25 mL of acetone.

Dissolve 4 mmol of CDI in 25 mL of acetone.

Mixing and Reaction: Mix the two solutions with vigorous stirring at room temperature.

Reaction Time: Continue stirring for 3 hours.

Isolation and Washing: Centrifuge the resulting precipitate and wash it four times with

deionized water.

Drying: Dry the final product at 60°C for 12 hours in air.[9]

Key Applications
Cerium(III) carbonate hydrate is a versatile precursor for various advanced materials and has

direct applications in several fields.

Precursor for Cerium Oxide (CeO₂) Catalysts
One of the primary applications of cerium(III) carbonate is in the production of cerium oxide

(CeO₂), a widely used catalyst and polishing agent.[1] The thermal decomposition of

cerium(III) carbonate yields ceria nanoparticles.

Experimental Protocol for CeO₂ Synthesis and Catalytic Testing:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.1c03700
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8515608/
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcination: Calcine the synthesized cerium(III) carbonate hydrate powder in air at 500°C

for 2 hours to convert it to cerium oxide.[1]

Catalyst Testing (e.g., Oxidation of Benzyl Alcohol):

To a round-bottom flask, add 100 mg of the synthesized CeO₂ catalyst and 5 mL of

acetonitrile (solvent).

Add 1 mmol of benzyl alcohol.

Add 1.2 mmol of an oxidant (e.g., hydrogen peroxide).

Heat the mixture to 50-80°C with constant stirring.

Monitor the reaction progress using gas chromatography (GC).

After the reaction, cool the mixture, separate the catalyst by centrifugation, and analyze

the product mixture with GC.

The workflow for this application is illustrated below.
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Caption: Workflow for CeO₂ Catalyst Preparation and Testing.

Other Notable Applications
Wastewater Treatment: Cerium compounds, including those derived from the carbonate, are

effective in removing contaminants like heavy metals and phosphates from industrial

wastewater.[1][4]

Glass Manufacturing: It is used as a decolorizing agent in glass production and to impart UV-

blocking properties.[4][10]
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Luminescent Materials: Serves as a precursor in the synthesis of phosphors for lighting and

display technologies.[1]

The logical relationship of cerium(III) carbonate to its applications is depicted in the following

diagram.
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Caption: Key Application Areas of Cerium(III) Carbonate Hydrate.

Conclusion
Cerium(III) carbonate hydrate is a compound of significant industrial and research interest due

to its role as a versatile precursor for high-performance materials. Understanding its

fundamental properties and having access to detailed synthesis protocols are essential for

harnessing its full potential in catalysis, environmental remediation, and materials science. This

guide provides a foundational resource for professionals working with this important rare earth

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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